Cas no 2320923-95-1 (N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide)

• Product Name: N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide
• CAS No: 2320923-95-1
• MF: C₂₀H₂₁NO₃S₂
• MW: 387.515642881393
• CID: 5340916
• Update Time: 2025-05-24

N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)naphthalene-1-sulfonamide
• N-[oxan-4-yl(thiophen-2-yl)methyl]naphthalene-1-sulfonamide
• N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide

• Inchi： 1S/C20H21NO3S2/c22-26(23,19-9-3-6-15-5-1-2-7-17(15)19)21-20(18-8-4-14-25-18)16-10-12-24-13-11-16/h1-9,14,16,20-21H,10-13H2
• InChI Key： MZJBFYRPCSMGSA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NC(C1=CC=CS1)C1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• XLogP3: 4
• Topological Polar Surface Area: 92

Additional information on N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide

Recent Advances in the Study of N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide (CAS: 2320923-95-1)

The compound N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide (CAS: 2320923-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel small-molecule inhibitors. The presence of both a thiophene and naphthalene sulfonamide moiety in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have demonstrated moderate to high inhibitory activity against specific protein kinases, making it a candidate for further optimization in cancer therapy.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry detailed a scalable, three-step synthesis of N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide, achieving an overall yield of 65%. The synthetic approach involves the condensation of oxan-4-amine with 2-thiophenecarboxaldehyde, followed by nucleophilic addition to naphthalene-1-sulfonyl chloride. This method has been praised for its reproducibility and suitability for industrial-scale production.

In terms of biological evaluation, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. The researchers utilized molecular docking studies to elucidate the binding mode of the compound within the ATP-binding pocket of PI3Kγ, revealing key hydrogen-bonding interactions with Val882 and Asp841. These findings suggest its potential as a lead compound for the development of PI3K inhibitors.

Further investigations into the pharmacokinetic properties of N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide have revealed moderate plasma stability and acceptable oral bioavailability in rodent models. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the thiophene ring was observed in liver microsome assays. Current research efforts are focused on structural modifications to address these limitations while maintaining its biological activity.

The compound has also shown promise in combination therapies. A recent preclinical study demonstrated synergistic effects when co-administered with standard chemotherapeutic agents in multidrug-resistant cancer cell lines. This observation has sparked interest in its potential to overcome drug resistance mechanisms, particularly in solid tumors with activated survival pathways.

In conclusion, N-[(oxan-4-yl)(thiophen-2-yl)methyl]naphthalene-1-sulfonamide represents a versatile chemical entity with multiple potential therapeutic applications. Ongoing research is expected to further elucidate its mechanism of action and optimize its drug-like properties. The compound's unique structural features and preliminary biological data position it as an important subject for future medicinal chemistry campaigns in oncology and inflammation-related disorders.